Cas no 2542-26-9 (Pregn-4-en-20-yn-3-one,17-(acetyloxy)-, (17a)- (9CI))

• Product Name: Pregn-4-en-20-yn-3-one,17-(acetyloxy)-, (17a)- (9CI)
• CAS No: 2542-26-9
• MF: C₂₃H₃₀O₃
• MW: 354.482507228851
• CID: 282440
• PubChem ID: 276598
• Update Time: 2025-04-19

Pregn-4-en-20-yn-3-one,17-(acetyloxy)-, (17a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-en-20-yn-3-one,17-(acetyloxy)-, (17a)- (9CI)
• [(8R,9S,10R,13S,14S,17S)-17-ethynyl-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
• 10a,12a-dimethyl-1,3,4,4a,4b,5,6,9,10,10a,10b,11,12,12a-tetradecahydronaphtho[2,1-f]quinoline-2,8-dione
• 17a-aza-17a-homoandrost-4-en-3,17-dione
• 17a-aza-D-homo-4-androstene-3,17-dione
• 17a-Aza-D-homo-androst-4-en-3,17-dion
• 17a-aza-D-homoandrost-4-ene-3,17-dione
• 17a-aza-D-homo-androst-4-ene-3,17-dione
• AC1L5XGA
• AC1Q6OEH
• AG-K-05497
• AR-1C0101
• CTK4D0319
• NSC136994
• 2542-26-9
• AKOS025247967
• NSC-124739
• DTXSID80948279
• (17-ethynyl-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl) acetate
• 3-oxopregn-4-en-20-yn-17-yl acetate
• 1-ethynyl-9a,11a-dimethyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl acetate
• NSC124739
• VS-12233

• Inchi： 1S/C23H30O3/c1-5-23(26-15(2)24)13-10-20-18-7-6-16-14-17(25)8-11-21(16,3)19(18)9-12-22(20,23)4/h1,14,18-20H,6-13H2,2-4H3
• InChI Key： AIBWHDYZKNWYQQ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1(C#C)CCC2C3CCC4=CC(CCC4(C)C3CCC21C)=O

Computed Properties

• Exact Mass: 354.2196
• Monoisotopic Mass: 354.219
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 455.9°Cat760mmHg
• Flash Point: 196.4°C
• Refractive Index: 1.552
• PSA: 43.37
• LogP: 4.45340